Cas no 108928-00-3 (Ethyl 2,4-difluorobenzoate)

Ethyl 2,4-difluorobenzoate Properties

Names and Identifiers

• Ethyl 2,4-difluorobenzoate
• C9H8F2O2
• 2,4-Difluorobenzoic Acid Ethyl Ester
• RARECHEM AL BI 0213
• Ethyl2,4-difluorobenzoate97%
• Ethyl 2,4-difluorobenzoate 97%
• OPQFYGPAOVCNEQ-UHFFFAOYSA-N
• 2,4-difluoro-benzoic acid ethyl ester
• PubChem3467
• ethyl-2,4-difluorobenzoate
• ethyl 2,4-di-fluorobenzoate
• ETHYL2,4-DIFLUOROBENZOATE
• 2,4 ETHYL-DIFLUOROBENZOATE
• WT1858
• SBB064610
• AM83134
• AS01256
• 2,4-Difluorobenzoic acid, ethyl ester
• VZ32011
• SDCCGMLS
• Benzoic acid, 2,4-difluoro-, ethyl ester
• SD
• 2,4-Difluorobenzoic acid ethyl ester
• ETHYL 2,4-DIFLUOROBENZOATE
• E0935
• FT-0625890
• CS-W023088
• 2,4-Difluoro-benzoic acid, ethyl ester
• Z53836105
• EN300-6722319
• DTXSID60371889
• AKOS008948324
• SDCCGMLS-0066271.P001
• PS-8474
• SCHEMBL367075
• A24220
• 108928-00-3
• MFCD00153149
• DTXCID10322922
• ethyl 2,4-difluorobenzoate
• 2,4-difluorobenzoic acid ethyl ester
• +Expand

• MDL： MFCD00153149
• InChIKey： OPQFYGPAOVCNEQ-UHFFFAOYSA-N
• Inchi： 1S/C9H8F2O2/c1-2-13-9(12)7-4-3-6(10)5-8(7)11/h3-5H,2H2,1H3
• SMILES： FC1C([H])=C(C([H])=C([H])C=1C(=O)OC([H])([H])C([H])([H])[H])F

Computed Properties

• Exact Mass: 186.04900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 186.049
• Heavy Atom Count: 13
• Complexity: 185
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 2.14150
• PSA: 26.30000
• Refractive Index: 1.4730-1.4770
• Boiling Point: 88°C/8mmHg(lit.)
• Melting Point: 65 °C
• Flash Point: 84 ºC
• Color/Form: colorless liquid
• Solubility: Insoluble in water
• Density: 1.222

Ethyl 2,4-difluorobenzoate Security Information

• Safety Term：S26;S37/39
• Safety Instruction： S26-S37-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H227
• Warning Statement： P210-P280-P403+P235-P501
• Prompt：warning
• Risk Phrases： 36/37/38-37/38-36
• HazardClass：IRRITANT, FLAMMABLE

Ethyl 2,4-difluorobenzoate Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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